Cas no 2091272-69-2 (3-Quinolinamine, 6,8-dibromo-5-methoxy-)

• Product name: 3-Quinolinamine, 6,8-dibromo-5-methoxy-
• CAS No: 2091272-69-2
• MF: C₁₀H₈Br₂N₂O
• MW: 331.991320610046
• CID: 5266800

3-Quinolinamine, 6,8-dibromo-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 6,8-dibromo-5-methoxy-

• Inchi： 1S/C10H8Br2N2O/c1-15-10-6-2-5(13)4-14-9(6)7(11)3-8(10)12/h2-4H,13H2,1H3
• InChI Key： LNJULJLGKVRFIX-UHFFFAOYSA-N
• SMILES： N1C2C(=C(OC)C(Br)=CC=2Br)C=C(N)C=1

Additional information on 3-Quinolinamine, 6,8-dibromo-5-methoxy-

Recent Advances in the Study of 3-Quinolinamine, 6,8-dibromo-5-methoxy- (CAS: 2091272-69-2)

The compound 3-Quinolinamine, 6,8-dibromo-5-methoxy- (CAS: 2091272-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This quinoline derivative, characterized by its unique brominated and methoxylated structure, has been the subject of several studies exploring its biological activity, mechanism of action, and potential as a lead compound in drug development. This research brief aims to synthesize the latest findings on this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 3-Quinolinamine, 6,8-dibromo-5-methoxy-, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility of biological assays and facilitating further pharmacological evaluations.

In vitro and in vivo studies have revealed promising biological activities associated with 3-Quinolinamine, 6,8-dibromo-5-methoxy-. Notably, the compound has demonstrated potent inhibitory effects on specific kinase enzymes implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this quinoline derivative exhibited significant activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a chemotherapeutic agent, warranting further investigation into its mechanism of action and therapeutic efficacy.

Beyond its anticancer properties, 3-Quinolinamine, 6,8-dibromo-5-methoxy- has also shown activity against microbial pathogens. A recent study highlighted its effectiveness against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes positions it as a potential candidate for the development of novel antibiotics, addressing the growing concern of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of 3-Quinolinamine, 6,8-dibromo-5-methoxy- as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Current research is exploring the synthesis of analogs and prodrugs to enhance the compound's pharmacokinetic properties while maintaining its biological activity.

In conclusion, 3-Quinolinamine, 6,8-dibromo-5-methoxy- (CAS: 2091272-69-2) represents a promising scaffold for drug discovery, with demonstrated activity in oncology and infectious disease applications. Continued research into its mechanism of action, structure-activity relationships, and therapeutic potential is essential for advancing this compound toward clinical development. The integration of multidisciplinary approaches, including medicinal chemistry, molecular biology, and pharmacology, will be crucial in unlocking the full therapeutic potential of this intriguing quinoline derivative.